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Introduction
Butachlor, a member of the chloroacetanilide class of herbicides, is a selective, pre-

emergence herbicide used extensively in agriculture, particularly in rice cultivation.[1] Its

primary function is to control annual grasses and certain broad-leaved weeds.[1] The efficacy

and environmental fate of butachlor are intrinsically linked to its physicochemical properties.

Understanding these properties is paramount for developing effective formulations, predicting

its environmental behavior, and assessing its toxicological profile. This guide provides a

comprehensive overview of the core physicochemical characteristics of butachlor, detailed

experimental protocols for their determination, and visualizations of its mode of action and

degradation pathways.

Physicochemical Properties of Butachlor
The following table summarizes the key physicochemical properties of butachlor, providing a

quantitative basis for its behavior in various environmental and biological systems.
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Property Value Reference(s)

IUPAC Name
N-(butoxymethyl)-2-chloro-N-

(2,6-diethylphenyl)acetamide

CAS Number 23184-66-9

Molecular Formula C₁₇H₂₆ClNO₂ [2]

Molecular Weight 311.86 g/mol

Physical State
Light yellow to amber-colored

liquid at room temperature
[2]

Odor Faint, sweet odor

Melting Point < -5 °C

Boiling Point 156 °C at 0.5 mmHg

Decomposition Temperature 156 °C [3]

Vapor Pressure 0.24 mPa (20 °C)

Henry's Law Constant
3.74 x 10⁻³ Pa m³ mol⁻¹ (25

°C)

Water Solubility 20 mg/L (20-25 °C)

Solubility in Organic Solvents

Highly soluble in acetone,

ethanol, xylene, diethyl ether,

benzene, and ethyl acetate

Octanol-Water Partition

Coefficient (log P)
4.5

Soil Adsorption Coefficient

(Koc)

Estimated at 6700; values can

range from 856 to 1109 L/kg

depending on soil composition

Stability

Stable to UV light and

indefinitely stable at

temperatures up to 45 °C
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Experimental Protocols
The determination of the physicochemical properties of butachlor relies on standardized

experimental protocols, often following guidelines established by the Organisation for

Economic Co-operation and Development (OECD). Below are detailed methodologies for key

experiments.

Determination of Water Solubility (OECD Guideline 105)
The water solubility of butachlor is typically determined using the Flask Method, suitable for

substances with solubilities above 10⁻² g/L.

Principle: A supersaturated solution of butachlor in water is prepared and allowed to

equilibrate. The concentration of butachlor in the saturated aqueous phase is then determined

analytically.

Methodology:

Preparation: An excess amount of butachlor is added to a flask containing purified water.

Equilibration: The flask is agitated at a constant temperature (e.g., 20 ± 0.5 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours). A preliminary test can determine

the necessary equilibration time.

Phase Separation: The solution is centrifuged or filtered to separate the undissolved

butachlor from the aqueous phase.

Analysis: The concentration of butachlor in the clear aqueous phase is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection or Gas Chromatography (GC) with an Electron Capture Detector (ECD).

Calculation: The water solubility is reported as the mean of at least three replicate

determinations.

Determination of Vapor Pressure (OECD Guideline 104)
Various methods can be employed to determine the vapor pressure of butachlor, including the

Gas Saturation Method or the Spinning Rotor Method.
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Principle (Gas Saturation Method): A stream of inert gas is passed through or over the

substance at a known flow rate, becoming saturated with the substance's vapor. The amount of

substance transported by the gas is determined, and from this, the vapor pressure is

calculated.

Methodology:

Apparatus: A temperature-controlled chamber houses the sample, and a system for precise

control and measurement of the inert gas flow is used.

Saturation: A slow, constant stream of an inert gas (e.g., nitrogen) is passed over the

butachlor sample, ensuring saturation.

Trapping: The vapor-saturated gas is passed through a trap (e.g., a cold trap or a sorbent

tube) to collect the butachlor.

Quantification: The amount of butachlor collected in the trap is quantified using an

appropriate analytical method (e.g., GC-MS or GC-ECD).

Calculation: The vapor pressure is calculated using the ideal gas law and the measured

mass of butachlor, the volume of gas passed, and the temperature. The determination is

performed at a minimum of two temperatures to establish the vapor pressure curve.

Determination of Octanol-Water Partition Coefficient (log
P) (OECD Guideline 107)
The Shake-Flask Method is a common procedure for determining the octanol-water partition

coefficient (P_ow_ or K_ow_) for substances with a log P_ow_ in the range of -2 to 4.

Principle: Butachlor is dissolved in a two-phase system of n-octanol and water. After

equilibration, the concentration of butachlor in each phase is measured to determine the

partition coefficient.

Methodology:

Solvent Preparation: n-octanol and water are mutually saturated by stirring together for 24

hours, followed by separation.
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Test Preparation: A stock solution of butachlor is prepared in n-octanol. This solution is then

added to a mixture of n-octanol and water in a vessel, with varying volume ratios of the two

phases across different test runs.

Equilibration: The vessel is shaken at a constant temperature (e.g., 20-25 °C) until

equilibrium is reached.

Phase Separation: The two phases are separated by centrifugation.

Analysis: The concentration of butachlor in both the n-octanol and water phases is

determined by a suitable analytical method like HPLC-UV or GC-ECD.

Calculation: The partition coefficient (P_ow_) is calculated as the ratio of the concentration of

butachlor in the n-octanol phase to its concentration in the aqueous phase. The final value

is typically reported as log P_ow_.

Determination of Soil Adsorption Coefficient (Koc)
(OECD Guideline 106)
The Batch Equilibrium Method is used to determine the adsorption/desorption characteristics of

butachlor in soil.

Principle: A solution of butachlor is equilibrated with a soil sample. The concentration of

butachlor remaining in the solution is measured, and the amount adsorbed to the soil is

calculated by difference.

Methodology:

Soil Preparation: Several different soil types with varying organic carbon content, clay

content, and pH are used. The soils are air-dried and sieved.

Preliminary Test (Tier 1): A preliminary test is conducted to determine the optimal soil-to-

solution ratio, equilibration time, and to assess the stability of butachlor during the

experiment.

Adsorption Phase: Known concentrations of butachlor in a 0.01 M CaCl₂ solution (to mimic

soil solution ionic strength) are added to soil samples in centrifuge tubes.
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Equilibration: The tubes are agitated (e.g., on a shaker) in the dark at a constant temperature

(e.g., 20 °C) for the predetermined equilibration time.

Phase Separation: The samples are centrifuged to separate the soil from the aqueous

solution.

Analysis: The concentration of butachlor in the supernatant is measured.

Calculation: The amount of butachlor adsorbed to the soil is calculated from the initial and

equilibrium concentrations in the solution. The adsorption distribution coefficient (Kd) is

determined. The soil organic carbon-water partitioning coefficient (Koc) is then calculated by

normalizing Kd to the fraction of organic carbon in the soil.

Mandatory Visualizations
Signaling Pathway: Mode of Action
Butachlor's herbicidal activity stems from its inhibition of the synthesis of very-long-chain fatty

acids (VLCFAs). This disruption prevents the formation of essential components for cell

membrane development in germinating weeds.
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Caption: Butachlor's mode of action via inhibition of VLCFA synthase.
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Experimental Workflow: Butachlor Residue Analysis in
Soil
The analysis of butachlor residues in environmental samples like soil is crucial for monitoring

its persistence and distribution. A typical workflow involves extraction, cleanup, and

chromatographic analysis.

1. Soil Sample Collection
(e.g., 10g)

2. Solvent Extraction
(e.g., Acetonitrile, QuEChERS)

3. Dispersive SPE Cleanup
(e.g., PSA, C18, MgSO₄)

Crude Extract

4. Concentration & Solvent Exchange
(Nitrogen evaporation, reconstitution in Hexane)

Cleaned Extract

5. GC-ECD Analysis

Final Sample

6. Quantification
(Comparison with standards)

Chromatographic Data

Click to download full resolution via product page

Caption: Workflow for butachlor residue analysis in soil samples.
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Logical Relationship: Biodegradation Pathway of
Butachlor
Butachlor can be degraded in the environment by microorganisms through several pathways,

primarily involving dealkylation and hydrolysis reactions.

Pathway 1: Deoxygenation & N-demethylation

Pathway 2: Dealkylation
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Caption: Proposed microbial degradation pathways of butachlor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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